Cas no 1072944-81-0 (Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate)

• Product Name: Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate
• CAS No: 1072944-81-0
• MF: C₁₃H₉BrF₃NO₄
• MW: 380.114073514938
• MDL: MFCD11504930
• CID: 857805
• PubChem ID: 46739175
• Update Time: 2025-08-05

Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate
• ethyl 8-bromo-4-oxo-6-(trifluoromethoxy)-1H-quinoline-3-carboxylate
• SB72485
• MFCD11504930
• CS-0084363
• BS-23569
• DB-370504
• AKOS015834636
• C13H9BrF3NO4
• 1072944-81-0
• D74506
• ETHYL8-BROMO-4-HYDROXY-6-(TRIFLUOROMETHOXY)QUINOLINE-3-CARBOXYLATE
• DTXSID40674800
• Ethyl 8-bromo-4-oxo-6-(trifluoromethoxy)-1,4-dihydroquinoline-3-carboxylate

• MDL： MFCD11504930
• Inchi： 1S/C13H9BrF3NO4/c1-2-21-12(20)8-5-18-10-7(11(8)19)3-6(4-9(10)14)22-13(15,16)17/h3-5H,2H2,1H3,(H,18,19)
• InChI Key： IWOPISBIYRRABY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(C(C(=O)OCC)=CNC=21)=O)OC(F)(F)F

Computed Properties

• Exact Mass: 378.96700
• Monoisotopic Mass: 378.96670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.680±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 379.7±37.0 °C at 760 mmHg
• Flash Point: 183.4±26.5 °C
• Solubility: Almost insoluble (0.029 g/l) (25 º C),
• PSA: 68.65000
• LogP: 3.77820
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate

Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate (CAS No. 1072944-81-0): A Comprehensive Overview

Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate (CAS No. 1072944-81-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromo substituent, a hydroxyl group, and a trifluoromethoxy moiety, makes it a versatile scaffold for chemical modifications and biological evaluations.

The molecular framework of Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate is built around a quinoline core, which is a well-documented heterocyclic system with a broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The specific arrangement of the substituents on the quinoline ring imparts unique chemical and pharmacological characteristics to this compound, making it an attractive candidate for further exploration.

In recent years, there has been a surge in research focused on developing new quinoline-based compounds with enhanced efficacy and reduced side effects. The introduction of electron-withdrawing groups such as the trifluoromethoxy moiety can significantly influence the electronic properties of the molecule, thereby modulating its interactions with biological targets. The hydroxyl group and the bromo substituent further contribute to the compound's reactivity, allowing for diverse synthetic pathways and structural modifications.

One of the most compelling aspects of Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate is its potential application in drug discovery. The quinoline scaffold is known to exhibit binding affinity towards various enzymes and receptors involved in critical biological processes. This has led to its incorporation into numerous lead compounds that are being investigated for their therapeutic potential. The bromo group, in particular, serves as a valuable handle for further functionalization through cross-coupling reactions, enabling the synthesis of more complex derivatives.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The trifluoromethoxy group in Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate aligns with this trend, as it is known to improve the pharmacokinetic properties of drug candidates. This feature makes it an attractive building block for designing next-generation pharmaceuticals that are both potent and well-tolerated.

The hydroxyl group present in the molecule also plays a crucial role in its biological activity. Hydroxylated quinolines have been shown to exhibit significant anti-inflammatory and antioxidant properties. These effects are attributed to the ability of hydroxyl groups to participate in hydrogen bonding interactions, which can enhance binding specificity to biological targets. Additionally, hydroxyl groups can undergo various chemical transformations, such as esterification or etherification, providing further opportunities for structural diversification.

The synthesis of Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, halogenation processes, and functional group transformations. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and sustainable synthesis methods, reducing waste and improving overall process economics.

In conclusion, Ethyl 8-bromo-4-hydroxy-6-(trifluoromethoxy)quinoline-3-carboxylate represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. The combination of a bromo substituent, a hydroxyl group, and a trifluoromethoxy moiety on the quinoline core creates a versatile scaffold that can be further modified to develop novel therapeutic agents. Ongoing research in this area continues to uncover new applications and synthetic strategies for this compound, reinforcing its significance in medicinal chemistry.